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Compound of Interest

Compound Name: Ethyl 4-amino-2-chlorobenzoate

Cat. No.: B103218 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of Ethyl 4-amino-2-chlorobenzoate, ensuring compliance with general hazardous

waste regulations.

Immediate Safety and Hazard Information
Ethyl 4-amino-2-chlorobenzoate is a chemical compound that requires careful handling.

Based on safety data for similar compounds, it may cause allergic skin reactions and is harmful

to aquatic life.[1] Therefore, it is imperative to prevent its release into the environment.

Key Hazard Information:

Property Value Source

Molecular Formula C9H10ClNO2 [2][3][4][5][6]

Molecular Weight 199.63 g/mol [2][3][4][5][6]

Appearance Off-white solid [4]

Hazards

May cause an allergic skin

reaction. Harmful to aquatic

life.[1]

SDS for similar compound
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Experimental Protocols for Disposal
The following protocols are based on standard guidelines for the disposal of hazardous

laboratory chemicals.

Disposal of Unused or Expired Ethyl 4-amino-2-
chlorobenzoate

Classification: Treat all unused or expired Ethyl 4-amino-2-chlorobenzoate as hazardous

waste.[1][7]

Containerization:

Use a compatible, leak-proof container with a secure screw-top lid.[1][3][8][9] The original

container is often the best option.

Ensure the container is in good condition, with no cracks or deterioration.[1][3][10]

Labeling:

Clearly label the container with the words "Hazardous Waste".[1][8][9][10][11]

Include the full chemical name: "Ethyl 4-amino-2-chlorobenzoate".[1][8][9] Do not use

abbreviations.[1][8]

Indicate the approximate quantity of the chemical.[8]

Add the date when the container was designated as waste (accumulation start date).[8]

[10][11][12]

List the name and contact information of the generating researcher or lab.[8][9]

Storage:

Store the sealed and labeled container in a designated satellite accumulation area (SAA).

[3][9]
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Segregate from incompatible materials.[1][3][10] Specifically, store away from strong

oxidizing agents, acids, and bases.

Use secondary containment to prevent spills.[1][10]

Disposal:

Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.[7][13]

Do not dispose of Ethyl 4-amino-2-chlorobenzoate down the drain or in regular trash.[1]

[7][13]

Disposal of Empty Ethyl 4-amino-2-chlorobenzoate
Containers

Decontamination:

Triple-rinse the empty container with a suitable solvent. A common practice is to use a

small amount of a solvent in which the chemical is soluble, such as ethanol or acetone.

Collect the rinsate (the solvent used for rinsing) as hazardous waste.[1][7] Follow the

disposal procedure for unused product for the collected rinsate.

Container Disposal:

After triple-rinsing, the container can often be disposed of as non-hazardous waste.[1][7]

Deface or remove the original label to avoid confusion.[7][9]

Dispose of the container in accordance with your institution's guidelines for non-hazardous

laboratory glass or plastic.

Disposal of Contaminated Materials (e.g., Spill Cleanup
Debris)

Containment:
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In the event of a spill, use an inert absorbent material, such as vermiculite or sand, to soak

up the substance.[13]

Collection:

Carefully sweep or scoop the contaminated absorbent material into a compatible, sealable

container.[14][15]

Labeling:

Label the container as "Hazardous Waste" and clearly indicate the contents, for example:

"Absorbent material contaminated with Ethyl 4-amino-2-chlorobenzoate".[16]

Disposal:

Manage the sealed container of contaminated material as hazardous waste and arrange

for its collection by your institution's EHS or a certified waste disposal service.[16][17]

Disposal Workflow

Categorize Waste
Disposal Procedure

Material to be Disposed Unused/Expired Product

Empty Container

Contaminated Material
(e.g., spill debris)

Treat as
Hazardous Waste

Triple Rinse
Container

Package & Label as
Hazardous Waste

Collect Rinsate as
Hazardous Waste

Dispose as
Non-Hazardous WasteAfter rinsing

Arrange for EHS/
Licensed Disposal
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Caption: Decision workflow for the proper disposal of Ethyl 4-amino-2-chlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103218#ethyl-4-amino-2-chlorobenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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